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This document provides a comprehensive guide to the selection and use of imaging systems
for the detection of the near-infrared (NIR) fluorophore IR5790, also known as IRDye® 700DX.
This versatile dye is utilized across a range of applications, including Western blotting, in-cell
Western assays, microscopy, and in vivo imaging.

Introduction to Near-Infrared (NIR) Fluorescence
Imaging with IR5790 (IRDye® 700DX)

Near-infrared (NIR) fluorescence imaging operates within the 650-950 nm wavelength
spectrum, offering significant advantages over traditional visible fluorescence detection.[1]
Biological tissues exhibit lower autofluorescence and reduced light scattering in the NIR region,
leading to higher signal-to-noise ratios and deeper tissue penetration.[2][3][4][5] This makes
NIR imaging particularly well-suited for sensitive and quantitative applications.

IR5790 (IRDye® 700DX) is a phthalocyanine dye with exceptional photostability and high
fluorescence intensity.[6][7][8] Its key features include excellent water solubility, a large
extinction coefficient, and a high fluorescence quantum yield, making it an ideal candidate for
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labeling biomolecules such as antibodies, proteins, and nucleic acids.[7][8] These properties
contribute to its robust performance in a variety of immunoassays and imaging modalities.

Recommended Imaging Systems

Several commercially available imaging systems are equipped to detect the fluorescence
emission of IR5790 (IRDye® 700DX). The choice of system will depend on the specific
application, required sensitivity, and throughput needs.

. Excitation Emission
Imaging Key
Manufacturer Wavelength(s) Channel(s) L.
System Applications
(nm) (nm)
Western Blots,
In-Cell Western
Odyssey®
) LI-COR Assays, Gels,
Family (DLx, F, o 685 700 ] )
i Biosciences Tissue Sections,
Classic) .
Small Animal
Imaging[5][9][10]
Western Blots,
Gels, Phosphor
Sapphire™ FL ) Screens,
) Azure Customizable ) ] )
Biomolecular , Customizable Tissues, Slides,
Biosystems (e.g., 685) )
Imager In Vivo
Imaging[11][12]
[13]

Application Notes & Protocols
Quantitative Western Blotting

NIR fluorescence detection offers a superior alternative to traditional chemiluminescence for
quantitative Western blotting, providing a wider linear dynamic range and more stable signal.[4]
[14]

This protocol outlines the simultaneous detection of two different target proteins using primary
antibodies from different host species.
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Sample Preparation and Electrophoresis: Prepare protein lysates and separate them by
SDS-PAGE according to standard protocols.

Protein Transfer: Transfer the separated proteins to a low-fluorescence PVDF or
nitrocellulose membrane.

Blocking:

o Place the membrane in a container with an appropriate volume of a high-quality TBS-
based blocking buffer.

o Incubate for 1 hour at room temperature with gentle shaking.
Primary Antibody Incubation:

o Dilute the primary antibodies (from two different species) in an antibody diluent (e.g., 50%
blocking buffer, 50% TBST). The optimal dilution for each antibody should be determined
empirically, but a starting range of 1:200 to 1:5,000 is common.[15]

o Incubate the membrane with the primary antibody solution for 1-4 hours at room
temperature or overnight at 4°C with gentle shaking.[15]

Washing:
o Discard the primary antibody solution.

o Wash the membrane with TBST (Tris-Buffered Saline with 0.1% Tween 20) with two brief
rinses, followed by one 15-minute wash and three 10-minute washes at room temperature
with gentle shaking.

Secondary Antibody Incubation:

o Dilute the two species-specific secondary antibodies, one conjugated to IRDye® 700DX
(for the 700 nm channel) and the other to a spectrally distinct NIR dye like IRDye® 800CW
(for the 800 nm channel), in the antibody diluent.

o Incubate the membrane with the secondary antibody solution for 1 hour at room
temperature, protected from light.
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e Final Washes:

o Discard the secondary antibody solution.

o Repeat the washing steps as described in step 5.
e Imaging:

o Clean the scanner bed of a compatible NIR imager (e.g., LI-COR Odyssey or Azure
Sapphire) with 70% ethanol.

o Place the membrane on the scanning surface, ensuring it is flat and free of bubbles. The
membrane can be scanned wet or dry.

o Acquire the image according to the manufacturer's instructions for two-channel NIR
detection.
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Caption: Workflow for a two-color quantitative Western blot using NIR detection.
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In-Cell Western™ Assay

The In-Cell Western™ Assay is a quantitative immunocytochemical technique performed in
microtiter plates. It allows for the quantification of protein levels in fixed cells without the need
for lysate preparation and electrophoresis.[4]

Cell Seeding and Treatment:

o Seed cells in a 96-well or 384-well plate and culture until they reach the desired
confluency.

o Treat the cells with the experimental compounds as required.

Fixation and Permeabilization:

o Fix the cells with a suitable fixative (e.g., 4% paraformaldehyde in PBS).

o Permeabilize the cells with a detergent-based solution (e.g., PBS with 0.1% Triton® X-
100) to allow antibody access to intracellular targets.

Blocking:

o Block non-specific binding sites by incubating the cells with a blocking buffer for 1-2 hours
at room temperature.

Primary Antibody Incubation:
o Dilute the target-specific primary antibody in the appropriate antibody diluent.

o Incubate the cells with the primary antibody solution for 2 hours at room temperature or
overnight at 4°C.

Washing:

o Wash the plate multiple times with a wash buffer (e.g., PBS with 0.1% Tween® 20).

Secondary Antibody and Normalization Stain Incubation:
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o Dilute an IRDye® 800CW-conjugated secondary antibody (for target detection) and a
whole-cell stain such as CellTag™ 700 Stain (containing IRDye® 700DX, for
normalization) in the antibody diluent.

o Incubate the cells with this solution for 1 hour at room temperature, protected from light.

e Final Washes:

o Wash the plate multiple times with the wash buffer.
e Imaging:

o Remove all residual wash buffer from the wells.

o Scan the plate on a compatible NIR imager (e.g., LI-COR Odyssey) in both the 700 nm
(for normalization) and 800 nm (for the target protein) channels.

o Data Analysis:
o Quantify the fluorescence intensity in each channel.

o Normalize the target protein signal (800 nm) to the cell number signal (700 nm) to account
for variations in cell seeding.
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Caption: Workflow for a quantitative In-Cell Western™ Assay.
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In Vivo Imaging

NIR fluorescence imaging is a powerful modality for non-invasive in vivo studies, enabling the
visualization of biological processes in small animals.[3] The deep tissue penetration of NIR
light allows for the tracking of labeled cells, antibodies, or nanoparticles.[2]

o Probe Design: The IRDye® 700DX NHS ester can be conjugated to targeting moieties such
as antibodies or peptides to achieve specific accumulation in tissues of interest, like tumors.

[3]
e Animal Models: Nude mice are often used to minimize signal attenuation from fur.

e Imaging Systems: Dedicated small animal imaging systems with appropriate laser excitation
and emission filters for the 700 nm channel are required.

 Biodistribution and Clearance: Time-course imaging is essential to assess the biodistribution
and clearance kinetics of the fluorescent probe.[3]

Conclusion

The use of IR5790 (IRDye® 700DX) in conjunction with capable near-infrared imaging systems
provides a robust and sensitive platform for a wide range of life science research applications.
The protocols and information provided herein serve as a starting point for researchers to
develop and optimize their specific assays, leveraging the quantitative and multiplexing
capabilities of NIR fluorescence technology.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 11/11 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12372952?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

